Cas no 941933-75-1 (N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 941933-75-1
• MF: C₂₂H₁₅BrClN₃O₂
• MW: 468.730403184891
• CID: 5442679
• PubChem ID: 16956478
• Update Time: 2025-10-28

N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)-6-chloro-2-oxo-4-phenyl-1(2H)-quinazolineacetamide
• F3222-0024
• AKOS001778574
• N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)acetamide
• 941933-75-1
• N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide

• Inchi： 1S/C22H15BrClN3O2/c23-15-6-9-17(10-7-15)25-20(28)13-27-19-11-8-16(24)12-18(19)21(26-22(27)29)14-4-2-1-3-5-14/h1-12H,13H2,(H,25,28)
• InChI Key： DHLLUFZNPFNQLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1C(N=C(C2C=CC=CC=2)C2C=C(C=CC1=2)Cl)=O)=O

Computed Properties

• Exact Mass: 467.00362g/mol
• Monoisotopic Mass: 467.00362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.43±0.70(Predicted)

Additional information on N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 941933-75-1): A Comprehensive Overview

N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 941933-75-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of quinazoline, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.

The structure of N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide features a quinazoline core with various functional groups attached, including a bromophenyl moiety and a chlorinated substituent. These functional groups contribute to the compound's unique chemical properties and biological activities. The bromine and chlorine atoms are particularly noteworthy for their ability to modulate the compound's reactivity and interactions with biological targets.

Recent studies have highlighted the potential of N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells.

In addition to its antiproliferative effects, N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-bromophenyl)-2-(6-chloro-2-oxyo-4 phenyl 1 2 dihydroquinazolin 1 yl)acetamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. The compound's high solubility and stability in physiological conditions contribute to its suitability for oral administration.

Despite its promising therapeutic potential, the development of N-(4-bromophenyl)-2-(6-chloro 2 oxo 4 phenyl 1 2 dihydroquinazolin 1 yl)acetamide into a clinical drug faces several challenges. One major challenge is optimizing its selectivity and reducing potential side effects. Ongoing research is focused on modifying the structure of the compound to enhance its specificity for target proteins while minimizing off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-bromophenyl)-2-(6-chloro 2 oxo 4 phenyl 1 2 dihydroquinazolin 1 yl)acetamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(4-bromophenyl)-2-(6-chloro 2 oxo 4 phenyl 1 2 dihydroquinazolin 1 yl)acetamide (CAS No. 941933-75-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in cancer and inflammatory diseases.